Cas no 1806061-11-9 (2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride
• CAS No: 1806061-11-9
• MF: C₇H₂ClF₅N₂O₅S
• MW: 356.611196994781
• CID: 4844059
• Update Time: 2025-05-22

2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride

• Inchi： 1S/C7H2ClF5N2O5S/c8-21(18,19)2-1-3(20-7(11,12)13)14-4(6(9)10)5(2)15(16)17/h1,6H
• InChI Key： BPSSALXUVDLBSP-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(N=C(C(F)F)C=1[N+](=O)[O-])OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 489
• XLogP3: 2.9
• Topological Polar Surface Area: 111

Additional information on 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride

2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1806061-11-9)

The compound 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride, identified by the CAS number 1806061-11-9, is a highly specialized chemical entity with significant applications in various fields. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in organic synthesis, particularly in the pharmaceutical and agrochemical industries. The structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group at position 2, a nitro group at position 3, a trifluoromethoxy group at position 6, and a sulfonyl chloride group at position 4. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of sulfonyl chlorides like 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride in the development of novel agrochemicals. The presence of electron-withdrawing groups such as nitro and trifluoromethoxy substituents enhances the stability and bioavailability of the compound, making it an ideal candidate for use in herbicides and fungicides. Additionally, the sulfonyl chloride group facilitates nucleophilic substitution reactions, enabling the synthesis of derivatives with tailored biological activities.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the introduction of substituents onto a pyridine ring followed by sulfonation and chlorination. The exact synthetic pathway may vary depending on the specific requirements of the application. However, modern methodologies often employ catalytic systems to improve yield and selectivity, ensuring efficient production of high-purity material.

The physical properties of 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride are well-documented. It exists as a crystalline solid with a melting point in the range of 150–160°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been thoroughly investigated, with results indicating that it remains stable under normal storage conditions but may decompose under extreme thermal or oxidative stress.

From an environmental perspective, understanding the fate and behavior of this compound is crucial for its safe handling and disposal. Studies have shown that it undergoes hydrolysis in aqueous environments to form corresponding sulfonic acids, which are less hazardous. However, further research is needed to fully characterize its environmental impact and biodegradation pathways.

In conclusion, 2-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1806061-11-9) is a versatile chemical entity with promising applications in agriculture and medicine. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in these fields. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry.